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Compound of Interest

Compound Name: Methylcobalamin xHydrate

Cat. No.: B15246562

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling Methylcobalamin xHydrate, including personal protective
equipment (PPE) guidelines, first aid procedures, and operational and disposal plans.

Hazard Identification and Personal Protective
Equipment

Methylcobalamin xHydrate is not classified as a hazardous substance according to the OSHA
Hazard Communication Standard[1][2]. However, adherence to good industrial hygiene and
safety practices is crucial. The primary routes of exposure are inhalation and ingestion[1].

Recommended Personal Protective Equipment (PPE):
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PPE Category Specifications Rationale

Safety glasses with side-

shields or goggles conforming To prevent eye contact with
to EN 166 (EU) or NIOSH (US)  airborne particles.
standards.[3][4]

Eye Protection

Chemical impermeable gloves

(e.g., nitrile rubber). Gloves

Hand Protection ) ) To prevent skin contact.
must be inspected prior to use.
[41[5]
) ] Long-sleeved clothing or a lab o ]
Skin and Body Protection To minimize skin exposure.
coat.[1][6]

Generally not required under
normal use conditions with
adequate ventilation.[6][7] An

effective dust mask or a ) )
To prevent inhalation of dust

Respiratory Protection NIOSH/MSHA approved )
) ] particles.
respirator should be used if
dust is generated or if
exposure limits are exceeded.
[11[6]
Occupational Exposure Limits:
Organization TWA (8-hour) STEL (15-minute)
UK EH40/2005 0.1 mg/m3[5][6] 0.3 mg/m3[5][6]

Operational Handling and Storage

Engineering Controls:

e Work in a well-ventilated area. Use process enclosures or local exhaust ventilation to control
airborne levels, especially if user operations generate dust[1][8].
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e Ensure an eyewash station and safety shower are readily accessible[3].

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing[1][7].

Avoid the formation of dust[1][7].

Do not eat, drink, or smoke when using this product[6].

Wash hands thoroughly after handling[4][6].

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place[1][7].
» Protect from light as the material is light-sensitive[1].

e Recommended storage temperature is often refrigerated at 2-8°C[1].

The following diagram illustrates the standard workflow for handling Methylcobalamin
xHydrate in a laboratory setting.
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Handling Workflow for Methylcobalamin xHydrate
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Caption: A flowchart outlining the key steps for safely handling Methylcobalamin xHydrate.
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First Aid and Emergency Procedures

In case of exposure, follow these first aid measures:

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids. Get

medical attention if irritation persists.[3][5][9]

Skin Contact

Wash off immediately with soap and plenty of
water for at least 15 minutes. Remove
contaminated clothing. Get medical attention if
irritation develops.[1][3][10]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Get medical attention.[1][3][9]
Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Ingestion Never give anything by mouth to an

unconscious person. Get medical attention.[3][5]

[9]

Accidental Release Measures:

e Ensure adequate ventilation[1][7].

e Avoid dust formation[1][7].

o Use personal protective equipment as required[7].

e Sweep up and shovel into suitable containers for disposal. Clean the contaminated surface

thoroughly[1][7].

e Prevent product from entering drains[1].

Disposal Plan
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Waste must be disposed of in accordance with federal, state, and local environmental control
regulations[1]. Do not allow material to contaminate ground water systems or enter sewers[7]
[11]. Empty containers should be taken for local recycling, recovery, or waste disposal[1].
Consult with a licensed professional waste disposal service to dispose of this material.

The logical relationship for responding to an accidental spill is outlined in the diagram below.
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Accidental Spill Response Plan
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Caption: A diagram showing the logical steps for responding to an accidental spill of
Methylcobalamin xHydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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